Cas no 922552-46-3 (1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl-)
1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl-
- SCHEMBL14581525
- CS-0281226
- 922552-46-3
- 6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
- EN300-742212
- 6,9-dimethyl-1h,2h,3h,4h,5h-pyrido[4,3-b]indole
- 922510-72-3
-
- Inchi: 1S/C13H16N2/c1-8-3-4-9(2)13-12(8)10-7-14-6-5-11(10)15-13/h3-4,14-15H,5-7H2,1-2H3
- InChI Key: YNZKQSKYNGWXBG-UHFFFAOYSA-N
- SMILES: N1C2=C(C(C)=CC=C2C)C2CNCCC1=2
Computed Properties
- Exact Mass: 200.131348519g/mol
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 27.8Ų
Experimental Properties
- Density: 1.129±0.06 g/cm3(Predicted)
- Boiling Point: 369.1±37.0 °C(Predicted)
- pka: 18.43±0.20(Predicted)
1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-742212-0.05g |
6,9-dimethyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole |
922552-46-3 | 95% | 0.05g |
$348.0 | 2024-05-24 | |
| Enamine | EN300-742212-0.1g |
6,9-dimethyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole |
922552-46-3 | 95% | 0.1g |
$364.0 | 2024-05-24 | |
| Enamine | EN300-742212-0.25g |
6,9-dimethyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole |
922552-46-3 | 95% | 0.25g |
$381.0 | 2024-05-24 | |
| Enamine | EN300-742212-0.5g |
6,9-dimethyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole |
922552-46-3 | 95% | 0.5g |
$397.0 | 2024-05-24 | |
| Enamine | EN300-742212-1.0g |
6,9-dimethyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole |
922552-46-3 | 95% | 1.0g |
$414.0 | 2024-05-24 | |
| Enamine | EN300-742212-2.5g |
6,9-dimethyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole |
922552-46-3 | 95% | 2.5g |
$810.0 | 2024-05-24 | |
| Enamine | EN300-742212-5.0g |
6,9-dimethyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole |
922552-46-3 | 95% | 5.0g |
$1199.0 | 2024-05-24 | |
| Enamine | EN300-742212-10.0g |
6,9-dimethyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole |
922552-46-3 | 95% | 10.0g |
$1778.0 | 2024-05-24 |
1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl-
Introduction to 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- (CAS No. 922552-46-3)
1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- (CAS No. 922552-46-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its complex molecular structure and potential biological activities. The compound's systematic name is 6,9-dimethyl-1H-pyrido[4,3-b]indole-2,3-dihydro, which reflects its core pyridoindole framework with specific substitutions at the 6 and 9 positions.
The molecular formula of 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- is C17H18N2, and its molecular weight is approximately 246.34 g/mol. The compound exhibits a high degree of structural complexity and conformational flexibility, which contributes to its diverse biological properties. These properties make it a valuable candidate for various applications in drug discovery and development.
In recent years, significant advancements have been made in understanding the biological activities of 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl-. Research has shown that this compound possesses potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.
Beyond its anti-inflammatory effects, 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- has also been investigated for its potential neuroprotective properties. Preclinical studies have indicated that the compound can protect neuronal cells from oxidative damage and apoptosis induced by various stressors. This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- has been studied to assess its suitability for therapeutic applications. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it can be effectively delivered to target tissues following oral administration.
In addition to its therapeutic potential, 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- has also been explored for its use as a research tool in chemical biology. The compound's ability to modulate specific biological pathways makes it a valuable probe for studying cellular processes involved in inflammation and oxidative stress. This application has led to its use in high-throughput screening assays to identify novel drug targets and therapeutic agents.
The synthesis of 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- has been optimized using various synthetic routes. One common approach involves the condensation of an appropriate indole derivative with a pyridine-containing reagent followed by reduction steps to achieve the desired tetrahydro structure. These synthetic methods have been refined to improve yield and purity while minimizing side reactions.
The safety profile of 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl- has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well tolerated at therapeutic doses with no significant adverse effects observed in animal models. However,further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
In conclusion,1H-Pyrido[4,3-b]indole,2,3,4,5-tetrahydro-6,9-dimethyl-(CAS No.922552-46-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research.Its unique chemical structure,combined with its diverse biological activities,makes it an attractive candidate for further investigation.Ongoing research efforts aim to elucidate its mechanisms of action,optimize its pharmacological properties,and explore its therapeutic potential in various disease conditions.
922552-46-3 (1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-6,9-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)